Cas no 1782471-77-5 (4-fluoroindolin-7-amine)

• Product Name: 4-fluoroindolin-7-amine
• CAS No: 1782471-77-5
• MF: C₈H₉FN₂
• MW: 152.1689
• CID: 4741014
• Update Time: 2026-02-25

4-fluoroindolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoroindolin-7-amine
• 4-Fluoro-2,3-dihydro-1H-indol-7-amine
• 4-fluoroindolin-7-amine

• Inchi： 1S/C8H9FN2/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-2,11H,3-4,10H2
• InChI Key： QWPADGWPMFRMEQ-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C2C=1C([H])([H])C([H])([H])N2[H])N([H])[H]

Computed Properties

• Exact Mass: 152.074976g/mol
• Monoisotopic Mass: 152.074976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Molecular Weight: 152.17g/mol
• XLogP3: 1.4

Additional information on 4-fluoroindolin-7-amine

Recent Advances in the Study of 4-fluoroindolin-7-amine (CAS: 1782471-77-5) in Chemical Biology and Pharmaceutical Research

4-fluoroindolin-7-amine (CAS: 1782471-77-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by the presence of a fluorine atom at the 4-position of the indoline ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. The compound's unique structural features make it a valuable scaffold for medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-fluoroindolin-7-amine through a novel palladium-catalyzed amination reaction. The researchers reported a yield of 78% with excellent purity, making this method particularly attractive for industrial-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential pharmaceutical applications. This synthetic route represents a significant improvement over previous methods that suffered from low yields and complex purification processes.

In terms of biological activity, recent investigations have revealed that 4-fluoroindolin-7-amine serves as a key intermediate in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited nanomolar inhibition against FGFR1-3, with particular efficacy against cancer cell lines harboring FGFR alterations. The fluorine atom at the 4-position was found to be critical for maintaining the optimal binding conformation with the target kinases, as confirmed by X-ray crystallography studies of protein-ligand complexes.

Pharmacokinetic studies of 4-fluoroindolin-7-amine derivatives have shown promising results. Research published in European Journal of Pharmaceutical Sciences (2023) reported that several analogs demonstrated good oral bioavailability (45-65%) and favorable tissue distribution profiles in rodent models. The presence of the fluorine atom was found to significantly improve metabolic stability compared to non-fluorinated analogs, with a marked reduction in oxidative metabolism observed in liver microsome studies. These findings suggest that 4-fluoroindolin-7-amine derivatives may overcome some of the pharmacokinetic challenges associated with indoline-based therapeutics.

The safety profile of 4-fluoroindolin-7-amine has also been investigated in recent preclinical studies. A comprehensive toxicology assessment published in Regulatory Toxicology and Pharmacology (2024) reported no significant genotoxicity or cardiotoxicity signals in standard assays. However, researchers noted that careful optimization of dosing regimens may be required for certain derivatives, as some compounds showed mild hepatotoxicity at higher concentrations. These findings underscore the importance of continued structure-activity relationship studies to optimize both efficacy and safety profiles.

Looking forward, the potential applications of 4-fluoroindolin-7-amine appear to be expanding beyond oncology. Recent computational studies suggest that this scaffold may have utility in CNS drug development, with particular promise for neurodegenerative disorders. A 2024 molecular docking study published in Journal of Chemical Information and Modeling identified several 4-fluoroindolin-7-amine derivatives with high predicted binding affinity for tau protein, a key target in Alzheimer's disease research. Experimental validation of these predictions is currently underway in several academic and industry laboratories.

In conclusion, 4-fluoroindolin-7-amine (CAS: 1782471-77-5) represents a versatile and pharmacologically interesting scaffold with multiple potential therapeutic applications. Recent advances in its synthesis, biological evaluation, and pharmacokinetic characterization have positioned this compound as an important focus of contemporary medicinal chemistry research. As structural optimization continues and clinical candidates emerge, this compound class may yield novel treatments for cancer, neurological disorders, and other diseases with high unmet medical need.